Cas no 1820717-92-7 (6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid)

• Product Name: 6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
• CAS No: 1820717-92-7
• MDL: MFCD29038165
• CID: 4619528
• PubChem ID: 92130855
• Update Time: 2025-06-15

6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
• 6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

• MDL： MFCD29038165

Additional information on 6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

Comprehensive Analysis of 6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid (CAS No. 1820717-92-7)

The 6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid (CAS No. 1820717-92-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the imidazo[4,5-b]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents.

One of the key features of 6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is its methoxy group at the 6-position, which enhances its solubility and bioavailability. This modification makes it a valuable intermediate in the synthesis of more complex molecules. The carboxylic acid moiety at the 7-position further allows for easy derivatization, enabling the creation of esters, amides, and other functionalized compounds. These properties make it a versatile building block in medicinal chemistry.

In recent years, the demand for imidazo[4,5-b]pyridine derivatives has surged due to their potential in treating various diseases. For instance, compounds like 6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid are being explored for their role in targeting protein kinases, which are implicated in cancer and inflammatory disorders. This aligns with the growing trend of precision medicine, where researchers aim to develop targeted therapies with fewer side effects.

The synthesis of 6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations are part of the broader shift toward green chemistry, which emphasizes sustainability and efficiency in chemical production.

From an analytical perspective, 6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid can be characterized using techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and identity of the compound, which is critical for its use in pharmaceutical applications. The compound's stability under various conditions is also a topic of ongoing research, as it impacts its shelf life and handling requirements.

Another area of interest is the computational modeling of 6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid and its derivatives. Molecular docking and quantum mechanical calculations are being used to predict its interactions with biological targets, accelerating the drug discovery process. This approach is particularly relevant in the era of artificial intelligence (AI)-driven drug design, where algorithms can screen thousands of compounds in silico.

In summary, 6-Methoxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid (CAS No. 1820717-92-7) is a promising compound with wide-ranging applications in medicinal chemistry and drug development. Its structural versatility, combined with advancements in synthesis and analysis, positions it as a key player in the search for new therapeutics. As research continues, this compound is likely to play an increasingly important role in addressing unmet medical needs.